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Compound of Interest

Compound Name: Artesunate-d4

Cat. No.: B602573

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals on the
Procurement and Application of Artesunate-d4

This technical guide provides essential information for researchers utilizing Artesunate-d4, a
deuterated analog of the potent antimalarial drug Artesunate. This document offers a
comprehensive overview of commercially available Artesunate-d4, including supplier details
and pricing information, alongside a detailed experimental protocol for its application as an
internal standard in quantitative analyses. Furthermore, it elucidates the key signaling
pathways modulated by Artesunate, offering a molecular-level understanding of its therapeutic
and research applications.

Artesunate-d4: Supplier and Pricing Overview

Artesunate-d4 is primarily utilized as an internal standard for the accurate quantification of
Artesunate in biological matrices using techniques such as gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The
availability and pricing of this stable isotope-labeled compound are critical considerations for
research planning and budgeting. The following table summarizes the information for several
suppliers of Artesunate-d4. Please note that pricing and availability are subject to change, and
direct inquiry with the suppliers is recommended for the most current information.
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Supplier

Catalog
Number

Purity

Price (USD)

Notes

Cayman

Chemical

11818

>99% deuterated
forms (d1-d4)

Inquiry Required

Intended for use
as an internal
standard for the
guantification of
artesunate by
GC- or LC-MS.

[1]

Simson Pharma
Limited

A430003

Certificate of
Analysis

provided

Inquiry Required

Available via
custom

synthesis.

Clearsynth

CS-0-06416

>90% (HPLC)

Inquiry Required

Used as an
analytical
standard for
HPLC and in
drug research
and

development.

TLC
Pharmaceutical
Standards

A-107001

N/A

Inquiry Required

Listed as a
related product

to Artesunate.

Veeprho

N/A

N/A

Inquiry Required

Deuterium-
labeled analog of
Artesunate used
as an internal
standard in
analytical and
pharmacokinetic

research.

Syrrx,
PCOVERY, New
Haven Pharma,

ResBioAgro

GEN-TR-
A777803

N/A

$347.49

Currently listed
as "Not Available

For Sale".
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Experimental Protocol: Quantification of Artesunate
using Artesunate-d4 as an Internal Standard by LC-
MS/MS

The following protocol is a representative example for the quantification of Artesunate in human
plasma using Artesunate-d4 as an internal standard (I1S) with a liquid chromatography-tandem
mass spectrometry (LC-MS/MS) system. This method is crucial for pharmacokinetic and
metabolic studies.

1. Materials and Reagents:

o Artesunate (analyte)

o Artesunate-d4 (internal standard)

e Human plasma (blank)

o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

e Water, LC-MS grade

e Solid-phase extraction (SPE) cartridges

2. Sample Preparation:

e Thaw plasma samples and vortex to ensure homogeneity.

e To 50 pL of plasma, add 10 pL of Artesunate-d4 working solution (concentration to be
optimized based on the expected analyte concentration range).

o Perform protein precipitation by adding 150 uL of acetonitrile. Vortex for 1 minute.

o Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.
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The supernatant can be directly injected, or for cleaner samples, subjected to solid-phase
extraction (SPE).

. Solid-Phase Extraction (Optional but Recommended):
Condition the SPE cartridge with methanol followed by water.
Load the supernatant from the protein precipitation step onto the SPE cartridge.
Wash the cartridge with a weak organic solvent to remove interferences.

Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or
methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.7 um).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

Flow Rate: 0.4 mL/min.
Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source operating in positive ion mode.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for Artesunate and
Artesunate-d4.
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5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte standards.

e Quantify the concentration of Artesunate in the unknown samples using the regression
equation from the calibration curve.

Signaling Pathways Modulated by Artesunate

Artesunate exerts its therapeutic effects, including its anticancer properties, by modulating
several key intracellular signaling pathways. Understanding these mechanisms is vital for drug
development and for identifying new therapeutic applications.
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Caption: Artesunate's inhibition of key signaling pathways.

Artesunate has been shown to inhibit the activation of several critical signaling pathways
implicated in cancer cell proliferation, survival, and inflammation. Notably, it suppresses the
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STAT3 (Signal Transducer and Activator of Transcription 3) pathway, which is often
constitutively active in many cancers and promotes cell proliferation and angiogenesis.[2]
Additionally, Artesunate has been demonstrated to inhibit the PI3K/Akt (Phosphoinositide 3-
kinase/Protein Kinase B) pathway, a central regulator of cell survival and proliferation, thereby
promoting apoptosis. Furthermore, it can suppress the NF-kB (Nuclear Factor kappa B)
signaling pathway, a key player in the inflammatory response and cell survival.[3][4] The
inhibition of these pathways contributes to the anti-proliferative and pro-apoptotic effects of
Artesunate observed in various cancer cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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